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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

CAS No.: 65071-98-9

Cat. No.: B7771454

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethylene glycol monoacetate (CAS 542-59-6), also known as 2-hydroxyethyl acetate, is a

bifunctional organic molecule featuring both a primary hydroxyl and an ester group.[1] This

unique structure confers versatile solvency and reactivity, positioning it as a valuable

intermediate in organic synthesis and a potential component in various industrial and

pharmaceutical formulations.[1][2] This guide provides a comprehensive technical overview of

its chemical properties, synthesis methodologies, analytical characterization, and safety

considerations, with a particular focus on its relevance to research and drug development.

Chemical Identity and Physicochemical Properties
Ethylene glycol monoacetate is the monoester of ethylene glycol and acetic acid.[1] Its dual

functionality dictates its physical and chemical behavior, rendering it soluble in a wide range of

polar and non-polar solvents.[1][2]
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Structure and Identification
IUPAC Name: 2-hydroxyethyl acetate[3]

Synonyms: Glycol monoacetate, 2-Acetoxyethanol, β-Hydroxyethyl acetate[4]

CAS Number: 542-59-6[4]

Molecular Formula: C₄H₈O₃[1]

Molecular Weight: 104.10 g/mol [1]

Figure 2: Workflow for Direct Esterification Synthesis
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Reaction:
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Work-up:
Neutralization (e.g., NaHCO₃)
Extraction (e.g., Diethyl Ether)

Drying:
Anhydrous Na₂SO₄

Purification:
Distillation

Product:
Ethylene Glycol Monoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

